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Compound of Interest

2-(Bromomethyl)-1,3,5-
Compound Name:
trimethylbenzene

Cat. No.: B1267529

Technical Support Center: 2-
(Bromomethyl)-1,3,5-trimethylbenzene

This guide provides essential safety and handling information for researchers, scientists, and
drug development professionals working with 2-(Bromomethyl)-1,3,5-trimethylbenzene (CAS
No. 4761-00-6).

Summary of Quantitative Data

For quick reference, the following table summarizes key quantitative data for 2-
(Bromomethyl)-1,3,5-trimethylbenzene.
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Property Value

Molecular Formula C1oH13Br

Molecular Weight 213.11 g/mol

Appearance White to off-white solid

Melting Point 50-51 °C

Boiling Point 99-102 °C at 2 Torr

Density (Predicted) 1.270 + 0.06 g/cm?3

Solubility Insoluble in water (8.3E-3 g/L at 25 °C)[1]

Frequently Asked Questions (FAQS)

Q1: What are the primary hazards associated with 2-(Bromomethyl)-1,3,5-trimethylbenzene?

Al: 2-(Bromomethyl)-1,3,5-trimethylbenzene is a flammable liquid and vapor.[2] It may
cause respiratory irritation.[2] Additionally, it is toxic to aquatic life with long-lasting effects.[2]

Q2: What personal protective equipment (PPE) is required when handling this compound?

A2: Always wear appropriate personal protective equipment, including impervious gloves,
safety goggles or a face shield, and protective clothing.[3][4] If there is a risk of dust or aerosol
generation, a dust respirator or other suitable respiratory protection should be used.[3]

Q3: How should I properly store 2-(Bromomethyl)-1,3,5-trimethylbenzene?

A3: Store the compound in a cool, dark, and well-ventilated place.[3][4] The container should
be kept tightly closed and stored locked up.[3][5] It is recommended to store it under an inert
gas like nitrogen or argon at 2-8°C.[6] Keep it away from heat, sparks, open flames, and other
ignition sources.[2][7]

Q4: What should | do in case of accidental skin or eye contact?

A4: In case of skin contact, immediately remove all contaminated clothing and wash the
affected area gently with plenty of soap and water.[3][8] For eye contact, rinse cautiously with
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water for several minutes, removing contact lenses if present and easy to do, and continue
rinsing.[3][8] In both cases, seek immediate medical attention by calling a poison center or
doctor.[3][8]

Q5: How should I dispose of waste containing this chemical?

A5: Disposal must be made according to official regulations.[2] This material should not be
disposed of with household garbage and should not be allowed to reach the sewage system.[2]
It is important to consult local, regional, and national environmental regulations for proper
disposal.

Troubleshooting Guide

This section addresses specific issues that may arise during experiments involving 2-
(Bromomethyl)-1,3,5-trimethylbenzene.
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Issue

Possible Cause(s)

Troubleshooting Steps

Reaction failure or low yield

- Degradation of the reagent:
The compound may have
degraded due to improper
storage (e.g., exposure to
moisture, light, or air).-
Incorrect solvent: The chosen
solvent may not be suitable for
the reaction.- Reaction
conditions not optimal:
Temperature, reaction time, or
stoichiometry may need

adjustment.

- Ensure the reagent has been
stored correctly under an inert
atmosphere and at the
recommended temperature.[6]-
Verify the compatibility of the
solvent with the reaction.
Methylene chloride is a
commonly used solvent.[6]-
Systematically vary reaction
parameters (temperature, time,
reactant ratios) to optimize the
yield. Monitor the reaction
progress using techniques like
TLC.[6]

Product appears discolored or

impure

- Contamination: The starting
material or reaction setup
might be contaminated.- Side
reactions: Undesired side
reactions may be occurring.-
Incomplete reaction: The
reaction may not have gone to

completion.

- Use clean and dry glassware.
Ensure the purity of all
reactants and solvents.- Adjust
reaction conditions to minimize
side product formation (e.g.,
lower temperature).- Monitor
the reaction to ensure it has
reached completion before
workup.[6]- Purify the product
using appropriate techniques
such as filtration and

recrystallization.[6]

Difficulty in handling the solid

reagent

- Static electricity: The solid
may be prone to static buildup,
making it difficult to weigh and

transfer.

- Ground and bond containers
and receiving equipment
during transfer to prevent static
discharge.[5][7]- Handle the
material in a well-ventilated
area or under a fume hood to
minimize inhalation of any
dust.[3]
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Experimental Protocol: Synthesis of a Derivative

This protocol provides a general methodology for the synthesis of a derivative using 2-

(Bromomethyl)-1,3,5-trimethylbenzene as a reactant. This is based on a general procedure

for the synthesis of 2,4,6-trimethylbenzyl bromide.[6]

Objective: To synthesize a substituted mesitylene derivative via nucleophilic substitution.

Materials:

2-(Bromomethyl)-1,3,5-trimethylbenzene
Nucleophile (e.g., an alcohol, amine, or thiol)
Anhydrous solvent (e.g., dichloromethane, THF)
Round bottom flask

Magnetic stirrer and stir bar

Reflux condenser

Inert gas supply (Nitrogen or Argon)

Standard laboratory glassware for workup and purification

Procedure:

Set up a dry round bottom flask equipped with a magnetic stir bar and a reflux condenser
under an inert atmosphere.

In the flask, dissolve 2-(Bromomethyl)-1,3,5-trimethylbenzene in the appropriate
anhydrous solvent.

Slowly add the nucleophile to the stirred solution at room temperature.

The reaction mixture may be stirred at room temperature or heated to reflux, depending on
the reactivity of the nucleophile.
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e Monitor the progress of the reaction by Thin Layer Chromatography (TLC).[6]
e Upon completion, cool the reaction mixture to room temperature.

o Perform an appropriate workup procedure, which may include washing with water or brine,
drying the organic layer over an anhydrous salt (e.g., MgSOa), and filtering.

o Concentrate the filtrate under reduced pressure to obtain the crude product.

» Purify the crude product by a suitable method, such as recrystallization or column
chromatography.

» Confirm the identity and purity of the final product using analytical techniques like *H NMR
and 13C NMR spectroscopy.[6]

Safe Handling Workflow

The following diagram illustrates the logical workflow for the safe handling of 2-
(Bromomethyl)-1,3,5-trimethylbenzene.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://m.chemicalbook.com/ProductChemicalPropertiesCB11564003_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB11564003_EN.htm
https://www.benchchem.com/product/b1267529?utm_src=pdf-body
https://www.benchchem.com/product/b1267529?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1267529?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“G“E Troubleshooting & Optimization

Check Availability & Pricing

Safe Handling Workflow for 2-(Bromomethyl)-1,3,5-trimethylbenzene

Preparation

/ Assess Hazards /

elect appropriate

Gather PPE

nsure ventilation

Prepare Workspace

Proceed with caution

Weighing and Transfer

Running Reaction

After completion

Post-Handling

Decontamination

Segregate waste Store prioperly

Waste Disposal Storage

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b1267529?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1267529?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

Caption: A flowchart outlining the key steps for the safe handling of 2-(Bromomethyl)-1,3,5-
trimethylbenzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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